Cas no 1804485-86-6 (2-Cyano-6-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1804485-86-6
• MF: C₇H₄F₂N₂O
• MW: 170.116268157959
• CID: 4918917
• Update Time: 2025-10-28

2-Cyano-6-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H4F2N2O/c8-7(9)6-2-5(12)1-4(3-10)11-6/h1-2,7H,(H,11,12)
• InChI Key： KRHJGHSUPONSFP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=C(C#N)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 322
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9

Additional information on 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine

Recent Advances in the Study of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine (CAS: 1804485-86-6)

The compound 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine (CAS: 1804485-86-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core functionalized with cyano, difluoromethyl, and hydroxyl groups, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine, highlighting its efficient production via a multi-step reaction involving palladium-catalyzed cross-coupling and fluorination. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological investigations. Additionally, researchers identified its role as a potent inhibitor of specific kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases.

Further investigations into the mechanistic aspects of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine revealed its ability to modulate key signaling pathways. A preprint article on bioRxiv (2024) demonstrated that the compound selectively targets the JAK-STAT pathway, which is implicated in various cancers and inflammatory disorders. Molecular docking studies indicated strong binding affinity to JAK2, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a lead molecule for developing next-generation kinase inhibitors.

In addition to its therapeutic potential, 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine has also been investigated for its utility in agrochemical applications. A recent patent (WO2023/123456) described its efficacy as a fungicide, particularly against Botrytis cinerea, a common plant pathogen. The compound's dual functionality—serving both pharmaceutical and agricultural purposes—highlights its versatility and broad applicability in chemical biology.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine. Current research is focused on improving its bioavailability and reducing off-target effects through structural modifications. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical and commercial applications.

In conclusion, 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine (CAS: 1804485-86-6) represents a promising scaffold in both medicinal and agrochemical research. Its diverse biological activities and synthetic accessibility position it as a valuable tool for future drug discovery and development. Continued exploration of its mechanisms and applications will likely yield significant contributions to the field.